2,3-Dioxoindoline-5-sulfonyl chloride
Overview
Description
Synthesis Analysis
The synthesis of sulfonyl chlorides and related compounds is a topic of interest in several of the papers. For example, anthraquinone-2-sulfonyl chloride is synthesized and used as a derivatization reagent for amines, with the synthetic mechanism elucidated using mass spectrometry . Similarly, 2-(1,3-Dioxan-2-yl)ethylsulfonyl chloride is synthesized and used as a sulfonating agent for amines . These studies suggest that the synthesis of 2,3-Dioxoindoline-5-sulfonyl chloride would likely involve the introduction of a sulfonyl chloride group into the indoline structure, potentially through a similar sulfonation reaction.
Molecular Structure Analysis
While the molecular structure of 2,3-Dioxoindoline-5-sulfonyl chloride is not directly analyzed in the papers, the structure of related compounds is discussed. For instance, the structure of anthraquinone-2-sulfonyl chloride includes a cyclic conjugation system, a p-quinone system, and a sulfonyl chloride group . The molecular structure of 2,3-Dioxoindoline-5-sulfonyl chloride would similarly include a sulfonyl chloride group attached to an indoline backbone, which may influence its reactivity and interaction with other molecules.
Chemical Reactions Analysis
The papers describe various chemical reactions involving sulfonyl chlorides. For example, sulfonyl chlorides are used in the synthesis of sulfonamides by reacting with amines , and in the preparation of N-sulfonyl imines through condensation with aldehydes . The visible-light-driven photoredox-catalyzed multicomponent reaction involving sulfonyl chlorides and sulfur ylides leads to the synthesis of sulfonated indolines . These reactions highlight the versatility of sulfonyl chlorides in organic synthesis, suggesting that 2,3-Dioxoindoline-5-sulfonyl chloride could also participate in similar reactions.
Physical and Chemical Properties Analysis
The physical and chemical properties of sulfonyl chlorides are influenced by their molecular structure. For instance, the stability of the Dios group under basic and reductive conditions and its removal by heating in a hot aqueous solution of trifluoroacetic acid is noted . The reactivity of sulfonyl chlorides with amines to form stable sulfonamides, which are amenable to analysis by HPLC, is also described . These properties suggest that 2,3-Dioxoindoline-5-sulfonyl chloride would have similar reactivity and stability profiles, making it a potentially useful reagent in organic synthesis and analytical chemistry.
Scientific Research Applications
Solid-Phase Synthesis Applications
2,3-Dioxoindoline-5-sulfonyl chloride is useful in solid-phase synthesis, particularly in the creation of heterocyclic compounds. For example, it has been applied in the synthesis of 3,5-disubstituted 1,3-oxazolidin-2-ones, which show potent antibacterial activity. This method involves attaching 1,2-diols to a solid support and reacting with p-toluenesulfonyl isocyanate, followed by cyclo-elimination (Holte, Thijs, & Zwanenburg, 1998).
Catalytic Applications
2,3-Dioxoindoline-5-sulfonyl chloride can be used in catalytic reactions. For instance, in the presence of a borinic acid-derived catalyst, 2,3-epoxy alcohols undergo couplings with sulfonyl chlorides. This transformation leads to the generation of O-sulfonylated chlorohydrin diols with notable regioselectivity (Tanveer, Jarrah, & Taylor, 2015).
Protective Group in Amine Synthesis
It serves as a protective group in amine synthesis. 2-(1,3-Dioxan-2-yl)ethylsulfonyl chloride, a variant of 2,3-dioxoindoline-5-sulfonyl chloride, is used as a sulfonating agent for amines, producing activated amides which can be alkylated under certain conditions. This method provides a stable way to handle amines under both basic and reductive conditions (Sakamoto et al., 2006).
Applications in Chemiluminescence
In the study of chemiluminescence, derivatives of 2,3-dioxoindoline-5-sulfonyl chloride have been synthesized. These derivatives include sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes. They demonstrate thermally stable properties and produce light upon base-induced decomposition, making them valuable in this field (Watanabe et al., 2010).
Synthetic Transformations and Biological Applications
There are numerous other synthetic transformations and biological applications of derivatives of 2,3-dioxoindoline-5-sulfonyl chloride, such as their use in the synthesis of fluorescent sensors for metal detection (Qureshi et al., 2019), and the creation of compounds with potential antibacterial and antifungal activities (Han et al., 2013).
Safety And Hazards
properties
IUPAC Name |
2,3-dioxo-1H-indole-5-sulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClNO4S/c9-15(13,14)4-1-2-6-5(3-4)7(11)8(12)10-6/h1-3H,(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUJRKHHCIXKFQG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1S(=O)(=O)Cl)C(=O)C(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClNO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70579314 | |
Record name | 2,3-Dioxo-2,3-dihydro-1H-indole-5-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70579314 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dioxoindoline-5-sulfonyl chloride | |
CAS RN |
132898-96-5 | |
Record name | 5-Isatinsulfonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=132898-96-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3-Dioxo-2,3-dihydro-1H-indole-5-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70579314 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
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Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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